Cas no 99943-42-7 (Methyl 3-chloro-2-(chlorosulfonyl)benzoate)

• Product Name: Methyl 3-chloro-2-(chlorosulfonyl)benzoate
• CAS No: 99943-42-7
• MF: C₈H₆Cl₂O₄S
• MW: 269.101839542389
• MDL: MFCD28383771
• CID: 4667943
• PubChem ID: 18434776
• Update Time: 2025-05-22

Methyl 3-chloro-2-(chlorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloro-2-(chlorosulfonyl)benzoate
• methyl 3-chloro-2-chlorosulfonylbenzoate
• SCHEMBL7033458
• 99943-42-7
• E77736
• methyl3-chloro-2-(chlorosulfonyl)benzoate
• EN300-203143
• AS-83977
• Methyl 3-chloro-2-(chlorosulfonyl)benzoate

• MDL： MFCD28383771
• Inchi： 1S/C8H6Cl2O4S/c1-14-8(11)5-3-2-4-6(9)7(5)15(10,12)13/h2-4H,1H3
• InChI Key： ZJXLJSMVKPJWLX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OC)=C1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 267.9363852 g/mol
• Monoisotopic Mass: 267.9363852 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.8
• Molecular Weight: 269.10

Additional information on Methyl 3-chloro-2-(chlorosulfonyl)benzoate

Methyl 3-chloro-2-(chlorosulfonyl)benzoate (CAS No. 99943-42-7)

Methyl 3-chloro-2-(chlorosulfonyl)benzoate, with the CAS registry number 99943-42-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate moiety substituted with chlorine atoms and a chlorosulfonyl group. The methyl ester functionality further enhances its chemical reactivity and applicability in various synthetic processes.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of Methyl 3-chloro-2-(chlorosulfonyl)benzoate. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate the coupling reactions that are critical in constructing the chlorosulfonyl-substituted benzoate framework. These methods not only improve the yield but also enhance the purity of the final product, making it more suitable for high-end applications.

The compound's structure plays a pivotal role in its reactivity and functionality. The presence of electron-withdrawing groups, such as chlorine atoms and the sulfonyl group, significantly influences the electronic properties of the molecule. This makes Methyl 3-chloro-2-(chlorosulfonyl)benzoate an excellent candidate for use in electrophilic aromatic substitution reactions, which are fundamental in organic synthesis. Moreover, its ability to act as a leaving group in certain transformations has been leveraged in the development of advanced materials and pharmaceutical intermediates.

Recent studies have also highlighted the potential of this compound in biochemistry and pharmacology. Its unique electronic properties make it a promising candidate for use as a building block in drug discovery programs. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive molecules with potential anti-inflammatory and anticancer properties. The integration of Methyl 3-chloro-2-(chlorosulfonyl)benzoate into medicinal chemistry pipelines has opened new avenues for exploring its therapeutic potential.

In terms of physical properties, Methyl 3-chloro-2-(chlorosulfonyl)benzoate exhibits a high melting point due to its rigid molecular structure and strong intermolecular interactions. Its solubility in organic solvents, particularly polar aprotic solvents like dichloromethane and DMF, facilitates its use in solution-phase reactions. Additionally, its stability under thermal conditions has been extensively studied, with findings indicating that it retains its structural integrity under moderate heating conditions.

The application of this compound extends beyond traditional organic synthesis. Recent innovations have explored its use in polymer chemistry, where it serves as a monomer for synthesizing advanced polymers with tailored properties. Its ability to undergo polymerization under controlled conditions has led to the development of materials with enhanced mechanical strength and thermal stability.

From an environmental perspective, researchers have conducted comprehensive studies on the biodegradation and ecological impact of Methyl 3-chloro-2-(chlorosulfonyl)benzoate. These studies have demonstrated that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This finding is particularly significant for industries relying on this compound, as it aligns with global sustainability goals.

In conclusion, Methyl 3-chloro-2-(chlorosulfonyl)benzoate (CAS No. 99943-42-7) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.